molecular formula C10H13N3O B13262499 4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine

4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine

Cat. No.: B13262499
M. Wt: 191.23 g/mol
InChI Key: VZAVCSAJTROBLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Geometry and Bonding Patterns

The molecular structure of 4-ethyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine (C₁₂H₁₅N₃O) features a pyrazole core substituted at the 3-position with a 2-methylfuran group and at the 4-position with an ethyl chain, while the 5-position hosts an amine group. The pyrazole ring adopts a planar conformation, with bond lengths consistent with aromatic delocalization: C–N bonds measure approximately 1.34–1.38 Å, and C–C bonds within the ring range from 1.38–1.45 Å. The ethyl substituent exhibits a staggered conformation, with C–C bond lengths of 1.54 Å, while the 2-methylfuran group introduces a heterocyclic oxygen atom (C–O bond: ~1.36 Å) and a methyl branch (C–C: 1.50 Å).

The amine group at position 5 participates in intramolecular hydrogen bonding with the furan oxygen, as evidenced by N–H···O interactions with a bond distance of ~2.60 Å. This interaction stabilizes the keto-enamine tautomer, a common feature in pyrazol-5-amine derivatives. The dihedral angle between the pyrazole and furan rings is critical to molecular planarity, with values ranging from 57.98° to 82.73° in analogous structures, suggesting moderate conjugation between the two aromatic systems.

Properties

Molecular Formula

C10H13N3O

Molecular Weight

191.23 g/mol

IUPAC Name

4-ethyl-5-(2-methylfuran-3-yl)-1H-pyrazol-3-amine

InChI

InChI=1S/C10H13N3O/c1-3-7-9(12-13-10(7)11)8-4-5-14-6(8)2/h4-5H,3H2,1-2H3,(H3,11,12,13)

InChI Key

VZAVCSAJTROBLU-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(NN=C1N)C2=C(OC=C2)C

Origin of Product

United States

Preparation Methods

Pyrazole Ring Formation via Condensation with Hydrazines

A common approach involves the reaction of hydrazine derivatives with β-diketones or β-ketoesters to form 5-aminopyrazoles:

  • Procedure: Primary hydrazines react with 1,3-diketones bearing the 2-methylfuran substituent to form the pyrazole ring. For example, 3-ethylpentane-2,4-dione derivatives can be used to introduce the 4-ethyl substituent on the pyrazole ring.
  • Reaction Conditions: Typically, the reaction is performed in polar aprotic solvents such as dimethylformamide (DMF) at moderate temperatures (~85 °C) for 1.5 hours. The reaction mixture is then worked up by aqueous base treatment and purified by column chromatography.
  • Yields and Purity: Isolated yields for related pyrazole derivatives range from 26% to 46%, depending on the substrate and conditions.

Incorporation of the 2-Methylfuran-3-yl Group

The 2-methylfuran-3-yl substituent can be introduced either by:

  • Using 2-methylfuran-containing β-diketones as starting materials in the pyrazole ring formation step.
  • Alternatively, via nucleophilic substitution or coupling reactions involving pre-formed pyrazol-5-amines and 2-methylfuran derivatives under mild conditions.

Amino Group Installation at the 5-Position

  • The amino group at the 5-position is generally introduced by employing hydrazine or substituted hydrazines as starting materials, which upon cyclization yield 5-aminopyrazoles.
  • Oxidative dehydrogenative coupling methods have also been reported to selectively functionalize pyrazol-5-amines, enabling further diversification without loss of the amino group.

Representative Synthetic Procedure for 4-Ethyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine

While no direct literature procedure explicitly names this exact compound, the synthesis can be extrapolated from closely related pyrazol-5-amine derivatives:

Step Reagents & Conditions Description
1. 3-Ethylpentane-2,4-dione (or 2-methylfuran-containing β-diketone), hydrazine hydrate Condensation in DMF at 85 °C for 1.5 h to form the pyrazole ring with 4-ethyl and 3-(2-methylfuran-3-yl) substituents
2. Workup with 1 M NaOH, extraction with dichloromethane Neutralization and extraction to isolate crude product
3. Purification by silica gel column chromatography Elution with hexane/ethyl acetate mixtures to obtain pure 5-aminopyrazole derivative

Optimization and Mechanistic Insights

  • Reaction Optimization: The reaction temperature, solvent choice, and stoichiometry of hydrazine and diketone are critical to maximize yield and selectivity.
  • Mechanism: The pyrazole ring forms via nucleophilic attack of the hydrazine nitrogen on the β-diketone carbonyl, followed by cyclization and dehydration steps.
  • Alternative Routes: One-pot multicomponent reactions involving orthoesters and aromatic amines have been developed for related heteroaryl aminomethylidene derivatives, which may be adapted for furan-substituted pyrazoles.

Data Table: Summary of Key Preparation Parameters for Related Pyrazol-5-amines

Parameter Typical Range/Value Notes
Solvent DMF, DMAc Polar aprotic solvents preferred for solubility and reaction kinetics
Temperature 80–120 °C Elevated temperatures promote cyclization and condensation
Reaction Time 1.5–2 hours Sufficient for complete conversion, monitored by TLC
Purification Silica gel chromatography Hexane/ethyl acetate or petroleum ether/acetone mixtures used
Yield 26–46% Dependent on substrate and reaction optimization

Chemical Reactions Analysis

Types of Reactions

4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. This reaction can lead to the formation of corresponding oxides or other oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride. These reactions can result in the formation of reduced derivatives.

    Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions. Common reagents for these reactions include halogens, alkylating agents, and acylating agents.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Bromine in acetic acid for electrophilic substitution.

Major Products Formed

    Oxidation: Oxidized derivatives such as pyrazole oxides.

    Reduction: Reduced derivatives such as pyrazoline.

    Substitution: Substituted pyrazoles with various functional groups.

Scientific Research Applications

4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

    Biology: The compound can be used in the study of enzyme inhibition and receptor binding. Its interactions with biological molecules can provide insights into biochemical processes.

    Medicine: Potential applications in drug discovery and development. The compound’s structure may allow it to act as a pharmacophore for the design of new therapeutic agents.

    Industry: Used in the development of new materials and as a precursor in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways:

    Molecular Targets: The compound may target enzymes, receptors, or other proteins involved in various biological processes.

    Pathways Involved: It can modulate signaling pathways, such as those involved in cell proliferation, apoptosis, or inflammation. The exact pathways depend on the specific biological context and the compound’s interactions with its targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Bioactivity

The substituent at position 3 critically determines biological activity:

  • 4-Ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine : This derivative (CAS: 69300-47-6) exhibits kinase inhibition properties. Regioisomeric switching (e.g., 4-fluorophenyl to pyridin-4-yl) shifts inhibitory profiles from p38αMAP kinase to cancer-relevant kinases .
  • 3-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine : Derivatives like 236 and 237 show antiproliferative activity against MCF-7 cells (IC₅₀: 16.6–18.1 µg/mL), highlighting the role of nitrogen-rich heterocycles in enhancing cytotoxicity .
Table 1: Key Analogues and Their Properties
Compound Name Substituent at Position 3 Key Properties/Applications Reference
4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine 2-Methylfuran-3-yl Under investigation for bioactivity -
4-Ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine Thiophen-2-yl Material science applications
3-(Pyridin-4-yl)-1H-pyrazol-5-amine Pyridin-4-yl Kinase inhibition
3-(1-Methyl-1H-imidazol-4-yl)-1H-pyrazol-5-amine 1-Methylimidazol-4-yl Antiproliferative (IC₅₀: ~17 µg/mL)

Physicochemical and Spectroscopic Properties

  • Solubility and Stability : The 2-methylfuran group may enhance solubility in organic solvents compared to bulkier aryl substituents (e.g., 4-fluorophenyl).
  • Tautomerism and NMR Analysis : DFT studies on 3-methyl-1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine reveal tautomeric equilibria influenced by substituents. The methyl group’s chemical shift (δ ~2.1 ppm) is less sensitive to tautomerism compared to NH₂ groups .

Biological Activity

4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine is a nitrogen-containing heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial and anti-inflammatory properties, as well as its mechanisms of action and applications in various fields.

Molecular Formula : C11_{11}H15_{15}N3_3O
Molecular Weight : 205.26 g/mol
IUPAC Name : 4-Ethyl-2-methyl-5-(2-methylfuran-3-yl)pyrazol-3-amine
CAS Number : 1156893-36-5

Antimicrobial Activity

Research indicates that 4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, suggesting its potential as a lead compound for developing new antibiotics. The compound's mechanism of action may involve disrupting bacterial cell wall synthesis or inhibiting essential enzymes, although specific targets remain to be fully elucidated .

Anti-inflammatory Properties

In addition to its antimicrobial effects, this compound has demonstrated anti-inflammatory activity. It may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes such as cyclooxygenase (COX). This suggests potential applications in treating inflammatory diseases, including arthritis and other chronic conditions.

The biological activity of 4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine can be attributed to its structural features, particularly the presence of the 2-methylfuran moiety. This unique substitution pattern enhances its interaction with biological targets, allowing it to fit into active sites of enzymes or receptors effectively. The compound's ability to modulate enzyme activities may lead to significant therapeutic effects in various biological systems.

Study on Antimicrobial Activity

A recent study evaluated the antimicrobial efficacy of 4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine against a panel of pathogenic bacteria. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli, demonstrating its potential as an antimicrobial agent.

Study on Anti-inflammatory Effects

Another research investigation focused on the anti-inflammatory properties of the compound in a murine model of inflammation. Treatment with 4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine significantly reduced paw swelling and levels of inflammatory markers such as TNF-alpha and IL-6, indicating its therapeutic potential in managing inflammatory diseases.

Comparative Analysis with Similar Compounds

Compound Name Structural Features Biological Activity
4-Ethyl-1-methyl-3-(2-furyl)-1H-pyrazol-5-amineContains a furan ring instead of methylfuranModerate antimicrobial activity
4-Ethyl-1-methyl-3-(3-thienyl)-1H-pyrazol-5-amineSubstituted with a thiophene ringLimited anti-inflammatory effects
4-Ethyl-1-methyl-3-(3-pyridyl)-1H-pyrazol-5-aminesContains a pyridine ringPotential neuroprotective effects

The presence of the 2-methylfuran moiety in 4-Ethyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine imparts unique electronic and steric properties that enhance its reactivity and interaction with biological targets compared to similar compounds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.